5-[4-(allyloxy)phenyl]-2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-2H-tetrazole

• IUPAC Name: 2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-5-(4-prop-2-enoxyphenyl)tetrazole
• InChI: InChI=1S/C18H15BrN4O3/c1-2-7-24-14-5-3-12(4-6-14)18-20-22-23(21-18)10-13-8-16-17(9-15(13)19)26-11-25-16/h2-6,8-9H,1,7,10-11H2
• InChI Key: BBZKSIJYZGBPNJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C2=NN(N=N2)CC3=CC4=C(C=C3Br)OCO4
• Molecular Formula: C18H15BrN4O3
• Molecular Weight: 415.2 g/mol

Description

5-[4-(allyloxy)phenyl]-2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-2H-tetrazole is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to modulate various biological processes and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 5-[4-(allyloxy)phenyl]-2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-2H-tetrazole is not fully understood. However, it has been reported to act as an inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). It has also been shown to modulate the expression of various genes, including those involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation, induce apoptosis in cancer cells, and inhibit angiogenesis. It has also been shown to have a cardioprotective effect and improve neurological function.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[4-(allyloxy)phenyl]-2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-2H-tetrazole in lab experiments is its high potency. This compound has been reported to have a low IC50 value, indicating that it is effective at low concentrations. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety profile of this compound.

Future Directions

There are several future directions for the study of 5-[4-(allyloxy)phenyl]-2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-2H-tetrazole. One direction is to investigate its potential as a therapeutic agent in various diseases, including cancer, cardiovascular disease, and neurological disorders. Another direction is to study its mechanism of action in more detail, including its interactions with specific enzymes and genes. Additionally, further studies are needed to determine the safety and toxicity profile of this compound, as well as its pharmacokinetic properties.

Scientific Research Applications

The potential applications of 5-[4-(allyloxy)phenyl]-2-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-2H-tetrazole in scientific research are vast. This compound has been shown to have a modulatory effect on various biological processes, including inflammation, apoptosis, and angiogenesis. It has also been studied for its potential as a therapeutic agent in cancer, cardiovascular disease, and neurological disorders.